Cas no 888461-10-7 (N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• CAS No: 888461-10-7
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 5957343
• PubChem ID: 24891889
• Update Time: 2025-07-17

N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• N-(4-acetylphenyl)-2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(4-acetylphenyl)-2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)thio]acetamide
• N-(4-acetylphenyl)-2-[(3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• CHEMBL1417098
• cid_24891889
• MLS001236021
• N-(4-acetylphenyl)-2-((3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• BDBM66942
• HMS2985L20
• F1882-1277
• N-(4-ethanoylphenyl)-2-[(3-ethyl-4-oxidanylidene-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]ethanamide
• SMR000807043
• AKOS002044712
• N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• 888461-10-7
• N-(4-acetylphenyl)-2-[(3-ethyl-4-keto-5H-pyrimid[5,4-b]indol-2-yl)thio]acetamide

• Inchi： 1S/C22H20N4O3S/c1-3-26-21(29)20-19(16-6-4-5-7-17(16)24-20)25-22(26)30-12-18(28)23-15-10-8-14(9-11-15)13(2)27/h4-11,24H,3,12H2,1-2H3,(H,23,28)
• InChI Key： VJONUUGXFFUDMV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1N(CC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS: 888461-10-7)

The compound N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS: 888461-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidoindole scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide exhibits potent inhibitory activity against certain kinases, which are often dysregulated in cancer cells. This inhibition leads to a marked reduction in tumor cell viability and proliferation, as evidenced by assays conducted on various cancer cell lines, including breast, lung, and colorectal carcinomas.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution properties, making it a viable candidate for oral administration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Recent structural-activity relationship (SAR) studies have identified key modifications that could enhance its selectivity and reduce toxicity, paving the way for the development of next-generation derivatives.

In addition to its anticancer potential, N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide has also been explored for its anti-inflammatory properties. Preclinical models of chronic inflammation have shown that the compound can effectively suppress the production of pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the versatility of this molecule and its potential as a multi-target therapeutic agent.

Despite these promising results, further research is needed to fully understand the compound's safety profile and efficacy in human trials. Current efforts are focused on advancing it through the drug development pipeline, with the aim of initiating Phase I clinical trials in the near future. The continued exploration of N-(4-acetylphenyl)-2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide and its derivatives holds great promise for addressing unmet medical needs in oncology and inflammation.